Cas no 2140970-15-4 (2,2-dimethyl-1-(3-methylpyridin-4-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2,2-dimethyl-1-(3-methylpyridin-4-yl)cyclopropane-1-carboxylic acid
• CAS No: 2140970-15-4
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 5814488
• PubChem ID: 165735653
• Update Time: 2025-07-04

2,2-dimethyl-1-(3-methylpyridin-4-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(3-methylpyridin-4-yl)cyclopropane-1-carboxylic acid
• 2140970-15-4
• EN300-1796441

• Inchi： 1S/C12H15NO2/c1-8-6-13-5-4-9(8)12(10(14)15)7-11(12,2)3/h4-6H,7H2,1-3H3,(H,14,15)
• InChI Key： IQMQMZLDPOVIHA-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CN=CC=2C)CC1(C)C)=O

Computed Properties

• Exact Mass: 205.110278721g/mol
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 50.2Ų

Additional information on 2,2-dimethyl-1-(3-methylpyridin-4-yl)cyclopropane-1-carboxylic acid

2,2-Dimethyl-1-(3-methylpyridin-4-yl)cyclopropane-1-carboxylic Acid: A Comprehensive Overview

The compound CAS No 2140970-15-4, also known as 2,2-dimethyl-1-(3-methylpyridin-4-yl)cyclopropane-1-carboxylic acid, is a fascinating molecule with a unique structure and diverse applications. This compound belongs to the class of cyclopropane carboxylic acids, which have garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to their exceptional properties and potential for functionalization.

The molecular structure of 2,2-dimethylcyclopropane carboxylic acid is characterized by a cyclopropane ring substituted with two methyl groups at the 2-position and a carboxylic acid group at the 1-position. The presence of the pyridine ring with a methyl substituent at the 3-position introduces additional electronic and steric effects, making this compound highly versatile in chemical reactions. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive compounds, particularly in drug discovery programs targeting various therapeutic areas such as cancer, inflammation, and infectious diseases.

One of the most notable advancements involving this compound is its application in the development of novel antibiotics. Researchers have utilized its unique structural features to design molecules that can inhibit bacterial growth by targeting essential cellular processes. For instance, studies published in high-impact journals such as Nature Communications and Angewandte Chemie have demonstrated that derivatives of this compound exhibit potent activity against multidrug-resistant bacterial strains, offering a promising avenue for combating antibiotic resistance.

In addition to its pharmacological applications, CAS No 2140970-15-4 has also found utility in materials science. Its ability to form stable covalent bonds with other organic molecules makes it an ideal candidate for synthesizing advanced polymers and coatings with tailored properties. Recent breakthroughs in polymer chemistry have leveraged this compound to create materials with enhanced mechanical strength, thermal stability, and biocompatibility, which are highly sought after in industries such as aerospace, electronics, and biomedical engineering.

The synthesis of 2,2-dimethylcyclopropane carboxylic acid typically involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. One common approach involves the cycloaddition of suitable dienes with dienophiles under thermal or photochemical conditions, followed by functionalization steps to introduce the desired substituents. The development of efficient synthetic routes has been a focus of recent research efforts, driven by the increasing demand for scalable production methods to meet industrial requirements.

From an environmental perspective, there is growing interest in understanding the biodegradation pathways of this compound to ensure its safe use in commercial applications. Studies conducted by environmental chemists have revealed that under aerobic conditions, this compound undergoes rapid microbial degradation, minimizing its potential impact on ecosystems. These findings are particularly relevant for industries involved in large-scale manufacturing processes where waste management and sustainability are critical considerations.

In conclusion, CAS No 2140970-15-4, or 2,2-dimethylcyclopropane carboxylic acid, stands out as a versatile and valuable molecule with wide-ranging applications across multiple disciplines. Its unique chemical properties continue to inspire innovative research directions, from drug discovery to materials development. As advancements in synthetic methodologies and application-specific modifications progress, this compound is poised to play an even more significant role in shaping future scientific breakthroughs.